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Compound of Interest

Compound Name: 3,5-Di-tert-butylaniline

Cat. No.: B181150

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,5-Di-tert-butylaniline, a
sterically hindered aromatic amine with significant applications in chemical synthesis, materials
science, and pharmaceutical research. This document details its physicochemical properties,
synthesis protocols, and potential biological activities. Particular emphasis is placed on its role
as a versatile chemical intermediate. This guide is intended to serve as a foundational resource
for professionals engaged in research and development who are considering the use of this
compound in their work.

Core Properties of 3,5-Di-tert-butylaniline

3,5-Di-tert-butylaniline is an organic compound characterized by an aniline ring substituted
with two tert-butyl groups at the meta positions. This substitution pattern imparts unique steric
and electronic properties to the molecule, influencing its reactivity and utility.

Chemical and Physical Data

The fundamental properties of 3,5-Di-tert-butylaniline are summarized in the table below for
easy reference.
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Property Value Reference
CAS Number 2380-36-1 [11[2][3]
Molecular Formula CiaH23N [1][2]
Molecular Weight 205.34 g/mol [3]
White to light yellow crystalline
Appearance
powder
Melting Point 54-57 °C [1]
Boiling Point 276.6 £ 29.0 °C (Predicted) [1]
Density ~0.912 g/cms3 [1]
B Soluble in benzene and
Solubility
alcohol.
Flash Point 113 °C (235.4 °F) - closed cup [4]
MJIKNHXCPGXUEDO-
InChl Key [2]
UHFFFAOYSA-N
CC(C)
SMILES (C)C1=CC(=CC(=C1)N)C(C)

(¢

Safety and Handling

3,5-Di-tert-butylaniline is classified as an irritant. It is known to cause skin, eye, and
respiratory system irritation.[1] Appropriate personal protective equipment (PPE), including
gloves, eye protection, and a dust mask, should be worn when handling this compound.[4] It
should be stored in a well-ventilated area, away from strong oxidants, strong acids, and strong
bases.[1]

Synthesis and Experimental Protocols

The synthesis of 3,5-Di-tert-butylaniline can be achieved through several methods, most
notably via Friedel-Crafts alkylation of aniline or the reduction of a corresponding nitro
compound.
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Synthesis via Friedel-Crafts Alkylation of Aniline

This protocol describes a general procedure for the synthesis of 3,5-Di-tert-butylaniline using

a Friedel-Crafts alkylation reaction.

Diagram of the Synthesis Workflow
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Workflow for Friedel-Crafts Alkylation
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Caption: A generalized workflow for the synthesis of 3,5-Di-tert-butylaniline.
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Methodology:

e Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere, add aniline and an
inert solvent such as a chlorinated hydrocarbon.[1]

» Addition of Alkylating Agent: Add tert-butyl bromide to the dropping funnel and add it
dropwise to the stirred aniline solution.[1]

» Catalyst Introduction: Cool the reaction mixture in an ice bath. Slowly add a Lewis acid
catalyst, such as anhydrous aluminum chloride, in small portions to control the exothermic
reaction.

o Reaction Progression: After the addition of the catalyst is complete, remove the ice bath and
allow the mixture to warm to room temperature. Continue stirring for 12-24 hours to ensure
the reaction goes to completion.

o Workup: Carefully quench the reaction by slowly adding ice-cold water. Neutralize the
mixture with a suitable base, such as sodium hydroxide solution.

o Extraction and Purification: Transfer the mixture to a separatory funnel and extract the
product with an organic solvent like diethyl ether. Combine the organic layers, dry over
anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude
product can be purified by column chromatography or recrystallization from a suitable
solvent.

Applications in Research and Development

The unique steric hindrance provided by the two tert-butyl groups makes 3,5-Di-tert-
butylaniline a valuable building block in several areas of chemical and pharmaceutical
research.

Intermediate in Chemical Synthesis

3,5-Di-tert-butylaniline serves as a precursor in the synthesis of more complex molecules,
including dyes, pigments, and pharmaceuticals. It is also used in the preparation of polymer
stabilizers due to its light and heat stability.[1]
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Role in Drug Development and Biological Activity

Derivatives of 3,5-di-tert-butylaniline have shown potential biological activities. The bulky tert-
butyl groups can influence the binding affinity and specificity of these derivatives to biological

targets like enzymes and receptors.

Potential Biological Activities of Derivatives

Biological Activities of 3,5-Di-tert-butylaniline Derivatives

3,5-Di-tert-butylaniline

Synthesis of Derivatives
(e.g., Thiosemicarbazones, Chalcones)
Antimicrobial Activity Antioxidant Activity

Antiparasitic Activity Enzyme Inhibition

Click to download full resolution via product page
Caption: Potential therapeutic applications stemming from 3,5-di-tert-butylaniline.

Experimental Protocol: Antimicrobial Susceptibility
Testing

This protocol outlines a general method for testing the antimicrobial activity of derivatives
synthesized from 3,5-Di-tert-butylaniline using the agar well diffusion method.

Methodology:

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b181150?utm_src=pdf-body
https://www.benchchem.com/product/b181150?utm_src=pdf-body-img
https://www.benchchem.com/product/b181150?utm_src=pdf-body
https://www.benchchem.com/product/b181150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Media Preparation: Prepare Mueller-Hinton Agar medium and sterilize it by autoclaving. Pour
the sterile agar into sterile petri dishes and allow it to solidify.

e Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g.,
Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

e Plate Inoculation: Uniformly spread the microbial inoculum over the surface of the agar
plates using a sterile cotton swab.

o Well Creation: Create wells of a specific diameter (e.g., 6 mm) in the agar using a sterile cork
borer.

» Application of Test Compound: Dissolve the synthesized derivative of 3,5-Di-tert-
butylaniline in a suitable solvent (e.g., DMSO) to a known concentration. Add a specific
volume (e.g., 100 pL) of the solution to the wells. A well with the solvent alone serves as a
negative control, and a well with a standard antibiotic serves as a positive control.

 Incubation: Incubate the plates at 37°C for 24 hours.

o Data Analysis: Measure the diameter of the zone of inhibition (in mm) around each well. A
larger zone of inhibition indicates greater antimicrobial activity.

Conclusion

3,5-Di-tert-butylaniline is a chemical compound with a unique structural profile that lends itself
to a variety of applications, from a foundational block in organic synthesis to a scaffold for
developing biologically active molecules. Its steric properties are key to its utility, influencing
reaction selectivity and interactions with biological macromolecules. This guide provides
essential data and protocols to facilitate its use in a research and development setting. Further
investigations into its derivatives are likely to uncover new applications in materials science and
medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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